3-(1-(2-(1H-indol-3-yl)acetyl)piperidin-3-yl)-4-cyclopropyl-1-(2-methoxyethyl)-1H-1,2,4-triazol-5(4H)-one
Description
3-(1-(2-(1H-indol-3-yl)acetyl)piperidin-3-yl)-4-cyclopropyl-1-(2-methoxyethyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C23H29N5O3 and its molecular weight is 423.517. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activities of 1,2,4-Triazole Derivatives
Novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives were synthesized and screened for their antimicrobial activities. Some compounds exhibited good or moderate activities against test microorganisms, suggesting the potential of triazole derivatives in developing antimicrobial agents (Bektaş et al., 2007).
Diels-Alder Cycloadditions for Indole Synthesis
The Diels-Alder reactions involving 3-ylidenepiperazine-2,5-diones and 5-acyloxy-2(1H)-pyrazinones with alkenes and alkynes under specific conditions were explored to synthesize tricyclic piperazine-2,5-diones and bridged bicyclo[2.2.2]diazaoctane ring systems. This method was highlighted as a convenient pathway to synthesize biologically active compounds found in secondary mold metabolites (Jin et al., 2001).
Synthesis of Novel N-(4-(8-Methoxy-2-Oxo-2H-Chromen-3-Yl) Thiazol-2-Yl) Amide Derivatives
This study involved the synthesis of novel derivatives with potential antimicrobial, antifungal, and antimalarial activity, indicating the broader applicability of complex molecules in pharmacological research. The chemical structures were confirmed through various spectral analyses, highlighting the methodological approach to synthesizing and characterizing potential therapeutic agents (Shah et al., 2016).
Conventional versus Microwave-Assisted Synthesis
A study comparing conventional and microwave-assisted synthesis protocols for N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide revealed insights into optimizing synthesis routes for efficiency and yield. The synthesized compounds were evaluated for their inhibitory potential against enzymes, demonstrating the importance of synthetic methodology in drug discovery (Virk et al., 2018).
properties
IUPAC Name |
4-cyclopropyl-5-[1-[2-(1H-indol-3-yl)acetyl]piperidin-3-yl]-2-(2-methoxyethyl)-1,2,4-triazol-3-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N5O3/c1-31-12-11-27-23(30)28(18-8-9-18)22(25-27)16-5-4-10-26(15-16)21(29)13-17-14-24-20-7-3-2-6-19(17)20/h2-3,6-7,14,16,18,24H,4-5,8-13,15H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KKZUEVVAYBNREX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C(=O)N(C(=N1)C2CCCN(C2)C(=O)CC3=CNC4=CC=CC=C43)C5CC5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29N5O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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